Cas no 1215071-08-1 (Hydroxy Metronidazole-d4)

Hydroxy Metronidazole-d4 Properties

Names and Identifiers

• Hydroxy Metronidazole-d4
• 1,1,2,2-tetradeuterio-2-[2-(hydroxymethyl)-5-nitroimidazol-1-yl]ethanol
• Hydroxymetronidazole-d4
• 2-[2-(hydroxymethyl)-5-nitro-1H-imidazol-1-yl](?H?)ethan-1-ol
• HY-136440S
• 1215071-08-1
• DTXSID70694036
• J-004510
• 2-[2-(Hydroxymethyl)-5-nitro-1H-imidazol-1-yl](~2~H_4_)ethan-1-ol
• CS-0203566
• G13967
• +Expand

• InChIKey： AEHPOYAOLCAMIU-LNLMKGTHSA-N
• Inchi： InChI=1S/C6H9N3O4/c10-2-1-8-5(4-11)7-3-6(8)9(12)13/h3,10-11H,1-2,4H2/i1D2,2D2
• SMILES： C1=C(N(C(=N1)CO)CCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 191.08441276g/mol
• Heavy Atom Count: 13
• Complexity: 183
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• LogP: -0.20090
• PSA: 104.10000
• Melting Point: 118-120°C